Cas no 87307-20-8 (Pentane, 5-bromo-1,1,1-trimethoxy-)

• Product Name: Pentane, 5-bromo-1,1,1-trimethoxy-
• CAS No: 87307-20-8
• MF: C₈H₁₇BrO₃
• MW: 241.122782468796
• CID: 657615
• PubChem ID: 11160819
• Update Time: 2025-04-19

Pentane, 5-bromo-1,1,1-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Pentane, 5-bromo-1,1,1-trimethoxy-
• 5-bromo-1,1,1-trimethoxypentane
• 87307-20-8
• SCHEMBL9265873
• DTXSID80457311

• Inchi： 1S/C8H17BrO3/c1-10-8(11-2,12-3)6-4-5-7-9/h4-7H2,1-3H3
• InChI Key： OJANPJMIDAEGMY-UHFFFAOYSA-N
• SMILES： BrCCCCC(OC)(OC)OC

Computed Properties

• Exact Mass: 240.03611g/mol
• Monoisotopic Mass: 240.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 27.7Ų